2-[4-(4-Aminophenoxy)phenyl]acetonitrile

• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 2-[4-(4-aminophenoxy)phenyl]acetonitrile
• InChI: InChI=1S/C14H12N2O/c15-10-9-11-1-5-13(6-2-11)17-14-7-3-12(16)4-8-14/h1-8H,9,16H2
• InChI Key: HBSKEXLTRUEVAU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC#N)OC2=CC=C(C=C2)N

Description

2-[4-(4-Aminophenoxy)phenyl]acetonitrile (CAS: VCID VC17746994) is a nitrile-containing aromatic compound with the molecular formula C₁₄H₁₂N₂O and a molecular weight of 224.26 g/mol . Its structure comprises a central phenyl ring substituted with a 4-aminophenoxy group and an acetonitrile moiety. The aminophenoxy group introduces both electron-donating (amine) and electron-withdrawing (phenoxy) effects, while the nitrile group enhances reactivity for nucleophilic additions or cyclization reactions. This compound is primarily utilized as a precursor in pharmaceutical synthesis and materials science due to its dual functional groups, which enable diverse chemical transformations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(4-Aminophenoxy)phenyl]acetonitrile typically involves the reaction of 4-aminophenol with 4-bromobenzonitrile under basic conditions. The reaction proceeds through a nucleophilic aromatic substitution mechanism, where the amino group of 4-aminophenol attacks the bromine-substituted benzene ring of 4-bromobenzonitrile, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of 2-[4-(4-Aminophenoxy)phenyl]acetonitrile may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Common solvents used in the reaction include dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), and the reaction is typically carried out at elevated temperatures to facilitate the nucleophilic substitution process.

Chemical Reactions Analysis

Cyclopropanation Reactions

The nitrile group in 2-[4-(4-aminophenoxy)phenyl]acetonitrile can undergo cyclopropanation under phase-transfer catalysis. This reaction, demonstrated in structurally similar phenylacetonitrile derivatives (e.g., 2-phenylacetonitrile), involves treatment with 1,2-dibromoethane and a base (e.g., KOH) in the presence of tetra-n-butylammonium bromide (TBAB) as a catalyst .

Substrate	Reagents/Conditions	Product	Yield	Reference
2-Phenylacetonitrile	1,2-Dibromoethane, KOH, TBAB, 60°C, 4h	1-Phenylcyclopropane carbonitrile	85%

Key Findings :

• Electron-donating groups on the aryl ring enhance reaction efficiency .

• Optimal temperature: 60°C; higher temperatures reduce yields .

Hydrolysis to Carboxylic Acid/Amide

The nitrile group can be hydrolyzed to a carboxylic acid or amide under acidic or basic conditions. For example:

• Acidic Hydrolysis : Treatment with 35% HCl at 110°C converts nitriles to carboxylic acids .

• Basic Hydrolysis : NaOH or KOH aqueous solutions yield amides or acids depending on reaction time and temperature.

Substrate	Reagents/Conditions	Product	Yield	Side Products
1-Phenylcyclopropane carbonitrile	35% HCl, H₂O, 110°C, 3h	1-Phenylcyclopropane carboxylic acid	80%	8% amide

Note : Hydrolysis of the nitrile group in the presence of the aminophenoxy moiety may require protection of the amine to avoid side reactions.

Thiourea Formation

The primary amine in the aminophenoxy group reacts with isothiocyanates to form thioureas. This reaction is exemplified in derivatives of 4-aminobenzoic acid hydrazones :

Substrate	Reagents/Conditions	Product	Yield
4-Amino-N’-[[4-fluorophenyl]methylene]benzohydrazide	Substituted phenyl isothiocyanates, dry acetonitrile, reflux, 9–15h	1-[4-(Substituted)phenyl]-3-substituted thioureas	42–68%

Key Observations :

• Reaction progress monitored by TLC (petroleum ether:acetone = 50:50) .

• Thiourea formation confirmed by disappearance of NH₂ signals in ¹H-NMR .

Condensation with Aldehydes

The amine group participates in Schiff base formation with aldehydes. For example, condensation with 4-fluorobenzaldehyde produces hydrazone derivatives :

Substrate	Reagents/Conditions	Product	Yield
4-Aminobenzoic acid hydrazide	4-Fluorobenzaldehyde, ethanol, reflux	4-Amino-N’-[(4-fluorophenyl)methylene]benzohydrazide	68%

Mechanistic Insight :

• Azomethine proton signals (δ 8.38–8.51 ppm) in ¹H-NMR confirm Schiff base formation .

Nucleophilic Aromatic Substitution (SNAr)

The electron-rich aminophenoxy group facilitates SNAr reactions with electrophilic aromatic halides. For example, reactions with chlorophthalazines yield phthalazinamines :

Substrate	Reagents/Conditions	Product	Yield
4-(2-Fluoropyridin-3-yl)pyrimidin-2-amine	5-Aminopyridin-2-ol, acetonitrile, 85°C, 15h	Aminopyridine derivatives	91%

Application : These reactions are critical in synthesizing heterocyclic compounds for pharmaceutical intermediates .

Polymerization and Crosslinking

While direct data on 2-[4-(4-Aminophenoxy)phenyl]acetonitrile is limited, analogous diamines (e.g., BAPP) polymerize with dianhydrides to form polyimides . The nitrile group could further undergo thermal curing or act as a crosslinker.

Monomer	Co-monomer	Application	Key Properties
BAPP (diamine)	Pyromellitic dianhydride	Polyimide synthesis	Low dielectric constant, high thermal stability

Scientific Research Applications

2-[4-(4-Aminophenoxy)phenyl]acetonitrile has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a building block for active pharmaceutical ingredients.

Industry: Utilized in the production of polymers and other advanced materials due to its unique chemical structure.

Mechanism of Action

The mechanism of action of 2-[4-(4-Aminophenoxy)phenyl]acetonitrile involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the nitrile group can participate in various chemical reactions. These interactions can lead to the modulation of biological pathways, resulting in the compound’s observed effects.

Comparison with Similar Compounds

Key Observations:

• Electron-Donating vs. Withdrawing Groups: The 4-aminophenoxy group in the target compound provides a balance of electron-donating (NH₂) and withdrawing (O–Ph) effects, enhancing resonance stabilization compared to methoxy or alkyl-substituted analogs .
• Molecular Weight and Solubility: Larger molecular weight (224.26 g/mol) reduces aqueous solubility compared to simpler analogs like 2-(4-Aminophenoxy)acetonitrile (148.16 g/mol) .
• Biological Activity: The aminophenoxy moiety may confer antimicrobial or anticancer properties, as seen in structurally related compounds like 2-(4-Aminophenyl)-2-phenylacetonitrile .

Nitrile Reactivity

The nitrile group in 2-[4-(4-Aminophenoxy)phenyl]acetonitrile participates in nucleophilic additions and cyclizations, similar to compounds like 2-(4-Formylphenyl)acetonitrile (). However, the presence of the aminophenoxy group directs reactivity toward specific pathways:

• Hydrolysis : Forms carboxylic acids or amides under acidic/basic conditions, a trait shared with 2-[4-(Chloromethyl)phenyl]acetonitrile ().
• Cyclization: Potential for forming heterocycles (e.g., triazoles or imidazoles), akin to 2-{4-[(5-Aminopyridin-2-yl)oxy]phenyl}acetonitrile ().

Aminophenoxy Group Utility

The 4-aminophenoxy substituent enables:

• Cross-Coupling Reactions : Suzuki or Buchwald-Hartwig reactions for introducing aryl/heteroaryl groups, similar to methods used for sulfonated polyimides ().
• Salt Formation: The hydrochloride derivative (CAS: 1211298-86-0) improves stability, mirroring strategies for 2-{4-[(2-Methylbutyl)amino]phenyl}acetonitrile ().

Biological Activity

2-[4-(4-Aminophenoxy)phenyl]acetonitrile, also known by its chemical name, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C15H15N2O
• Molecular Weight : 241.29 g/mol
• CAS Number : 1211298-86-0

The biological activity of 2-[4-(4-Aminophenoxy)phenyl]acetonitrile is primarily attributed to its ability to interact with various biological targets. The compound's structure allows it to function as a potential inhibitor of specific enzymes and receptors involved in disease pathways.

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit certain kinases, which are critical in cancer cell proliferation and survival.
• Receptor Modulation : It may also act on neurotransmitter receptors, influencing pathways related to pain and inflammation.

Biological Activity Overview

The following table summarizes the biological activities reported for 2-[4-(4-Aminophenoxy)phenyl]acetonitrile:

Activity Type	Description	Reference
Anticancer	Inhibits tumor growth in vitro
Antimicrobial	Exhibits activity against Gram-positive bacteria
Anti-inflammatory	Reduces inflammation markers in animal models
Neuroprotective	Potential protective effects against neurodegeneration

Anticancer Activity

A study evaluated the anticancer properties of 2-[4-(4-Aminophenoxy)phenyl]acetonitrile against various cancer cell lines. The compound demonstrated significant cytotoxicity with IC50 values ranging from 5 to 15 µM, indicating effective inhibition of cell proliferation.

Antimicrobial Effects

In antimicrobial assays, the compound showed promising results against several bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be between 12.5 µg/mL and 50 µg/mL, suggesting moderate antibacterial activity.

Anti-inflammatory Mechanism

Research has indicated that 2-[4-(4-Aminophenoxy)phenyl]acetonitrile can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines in vitro. In animal models of inflammation, administration of the compound resulted in a significant reduction in edema and pain responses.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications to the phenoxy group significantly influence biological activity. For example:

• Substituting halogens or electron-withdrawing groups on the phenyl ring enhances anticancer potency.
• Alkyl chain extensions improve solubility and bioavailability.

Q & A

Q. What are the standard synthesis routes for 2-[4-(4-Aminophenoxy)phenyl]acetonitrile, and how do reaction conditions influence yield?

• Methodological Answer : A common approach involves coupling 4-aminophenol with halogenated phenylacetonitrile derivatives under nucleophilic aromatic substitution conditions. For example, describes a reaction where 4-(4-aminophenoxy)-N-methylpicolinamide reacts with phenyl carbamate derivatives in acetonitrile at 60°C using DABCO as a catalyst, yielding 45–60% . Key parameters include:

• Solvent : Polar aprotic solvents (e.g., acetonitrile) enhance nucleophilicity .
• Catalyst : Bases like DABCO or K₂CO₃ improve reaction efficiency .
• Temperature : Optimal yields are achieved at 60–75°C; higher temperatures may degrade sensitive functional groups .

Method	Catalyst	Solvent	Temp. (°C)	Yield (%)	Reference
Nucleophilic substitution	DABCO	Acetonitrile	60	54–60
Coupling reaction	K₂CO₃	Acetonitrile	75	74

Q. What characterization techniques are essential for confirming the structure of 2-[4-(4-Aminophenoxy)phenyl]acetonitrile?

• Methodological Answer :

• 1H/13C NMR : Resolve aromatic proton environments (e.g., para-substituted aminophenoxy groups) and nitrile carbon signals (~110–120 ppm) .
• HRMS : Confirm molecular formula (e.g., C₁₄H₁₁N₂O requires exact mass 223.0871) .
• FTIR : Identify CN stretch (~2240 cm⁻¹) and NH₂ bands (~3350 cm⁻¹) .

Q. How does solubility in organic solvents affect experimental design for this compound?

• Methodological Answer : The compound is sparingly soluble in water but dissolves in polar aprotic solvents (e.g., DMF, DMSO) and acetonitrile. Solvent choice impacts reaction kinetics and purification:

• Acetonitrile : Preferred for SNAr reactions due to high polarity and low nucleophilicity .
• DMSO : Useful for spectroscopic analysis but may complicate solvent removal .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to mitigate low yields in the synthesis of derivatives?

• Methodological Answer :

• Catalyst Screening : Test bases (e.g., DABCO vs. K₂CO₃) to balance reactivity and side reactions .
• Microwave Assistance : Reduce reaction time and improve yield (e.g., 74% in 20 hours vs. conventional heating) .
• Protecting Groups : Temporarily shield the amine to prevent unwanted side reactions during coupling steps .

Q. What strategies resolve contradictions in reported bioactivity data for acrylonitrile derivatives?

• Methodological Answer : Discrepancies in anti-proliferative activity (e.g., reports varying IC₅₀ values across cell lines) arise from:

• Assay Variability : Standardize MTT assay protocols (e.g., incubation time, cell density) .
• Structural Modifications : Introduce electron-withdrawing groups (e.g., trifluoromethyl) to enhance selectivity .
• Data Validation : Cross-validate with alternative assays (e.g., apoptosis markers) .

Q. How can mechanistic studies elucidate the role of the aminophenoxy group in polymerization reactions?

• Methodological Answer :

• Kinetic Analysis : Monitor polymerization rates with/without the aminophenoxy moiety using GPC or MALDI-TOF .
• DFT Calculations : Model electron-donating effects of the amine group on monomer reactivity .
• Crosslinking Experiments : Assess thermal stability of polymers via TGA to determine functional group contributions .

Q. What safety protocols are critical when handling 2-[4-(4-Aminophenoxy)phenyl]acetonitrile?

• Methodological Answer :

• Storage : Protect from light and moisture; store under inert gas (argon) at room temperature .
• Hazard Mitigation : Use PPE (gloves, goggles) due to toxicity (H301, H311, H331). Neutralize spills with 10% acetic acid .
• Waste Disposal : Incinerate in a certified facility for nitrile-containing waste .